Cas no 2600399-77-5 (5-bromo-1-(methyl-d3)-1H-pyrazole-3,4-d2)

• Product Name: 5-bromo-1-(methyl-d3)-1H-pyrazole-3,4-d2
• CAS No: 2600399-77-5
• MF: C₄H₅BrN₂
• MW: 166.03070807457
• CID: 6825620
• PubChem ID: 172401918
• Update Time: 2025-02-26

5-bromo-1-(methyl-d3)-1H-pyrazole-3,4-d2 Chemical and Physical Properties

Names and Identifiers

• CS-23754
• 5-bromo-1-(methyl-d3)-1H-pyrazole-3,4-d2
• 2600399-77-5

• Inchi： 1S/C4H5BrN2/c1-7-4(5)2-3-6-7/h2-3H,1H3/i1D3,2D,3D
• InChI Key： TZARUEALSRVVHC-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])C([2H])=NN1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 164.99499Da
• Monoisotopic Mass: 164.99499Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų